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Compound of Interest

2-Amino-4-
Compound Name: ] )
hydroxybenzenesulfonic acid

An In-depth Technical Guide to 2-Aminophenol-4-sulfonic acid (CAS 98-37-3)

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Aminophenol-4-sulfonic acid (CAS 98-37-3), intended for researchers,
scientists, and professionals in drug development. This document details experimental
methodologies for key physical and chemical property determination and outlines a synthetic
route to the compound.

Physical and Chemical Properties

2-Aminophenol-4-sulfonic acid is an important intermediate in the synthesis of various dyes
and has potential applications in other areas of chemical research.[1] The physical and
chemical data for this compound are summarized below.

Table 1: Physical Properties of 2-Aminophenol-4-sulfonic acid
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Property Value Source

Melting Point >300 °C [21[31[41[5]
Rhombic brown crystals or off-

Appearance [2][4]

white solid

Water Solubility

<0.1 g/100 mL at 21.5 °C

[3]

Density

1.5149 g/cm3 (rough estimate)

[2]

Vapor Pressure

O Paat25°C

[2]

Refractive Index

1.5500 (estimate)

[2]

Table 2: Chemical and Spectroscopic Properties of 2-Aminophenol-4-sulfonic acid

Property Value Source
Molecular Formula CeH7NO4S [3]
Molecular Weight 189.19 g/mol [3]
pKa -0.81+0.50 (Predicted) [2]
Stable under normal
conditions. Incompatible with
strong oxidizing agents, stron
Stability ) g 989 J [2][3][4]
acids, and strong bases. May
be sensitive to prolonged
exposure to air.
3-amino-4-
hydroxybenzenesulfonic acid,
Synonyms 4-Hydroxy-3- [3]

aminobenzenesulfonic acid, o-

Aminophenol-p-sulfonic acid

Experimental Protocols
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Detailed methodologies for the determination of key physical and chemical properties are
crucial for reproducible research. The following sections describe standard protocols that can
be adapted for 2-Aminophenol-4-sulfonic acid.

Determination of Melting Point (Capillary Method)

This protocol is based on the ASTM E324 standard test method.[2]

o Sample Preparation: A small amount of finely powdered, dry 2-Aminophenol-4-sulfonic acid
is packed into a capillary tube to a height of 2-4 mm.

o Apparatus: A calibrated melting point apparatus equipped with a heating block, a
thermometer, and a means to control the heating rate is used.

e Procedure:
o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a rapid rate to a temperature approximately 10-15 °C below the
expected melting point.

o The heating rate is then reduced to 1-2 °C per minute.

o The temperature at which the first liquid appears (initial melting point) and the temperature
at which the last solid particle disappears (final melting point) are recorded.

e Reporting: The melting point is reported as a range from the initial to the final melting point.
Given that 2-Aminophenol-4-sulfonic acid decomposes at high temperatures, it is noted that
the substance may char or discolor as it approaches its decomposition temperature.

Determination of Water Solubility (Flask Method)

This protocol is based on the OECD Guideline 105 for testing of chemicals.[6][7][8][9]

o Apparatus: A constant temperature water bath, a mechanical shaker, a centrifuge, and an
analytical method for quantifying the concentration of the solute (e.g., HPLC, UV-Vis
spectroscopy).
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e Procedure:

o An excess amount of 2-Aminophenol-4-sulfonic acid is added to a known volume of
distilled water in a glass flask.

o The flask is sealed and agitated in a constant temperature bath (e.g., 25 °C) for a
sufficient time to reach equilibrium (preliminary tests should be conducted to determine
this time).

o After equilibration, the mixture is centrifuged to separate the undissolved solid.
o A sample of the clear supernatant is carefully removed.

o The concentration of 2-Aminophenol-4-sulfonic acid in the supernatant is determined
using a validated analytical method.

e Reporting: The water solubility is reported in g/L or mg/mL at the specified temperature.

Synthesis of 2-Aminophenol-4-sulfonic acid

A common method for the synthesis of 2-Aminophenol-4-sulfonic acid is the sulfonation of 2-
aminophenol.

Experimental Protocol: Sulfonation of 2-Aminophenol

This protocol is adapted from a described synthetic method.

e Reaction Setup: A four-necked round-bottom flask is equipped with a mechanical stirrer, a
dropping funnel, a thermometer, and a reflux condenser.

e Procedure:

o 30 g of 2-aminophenol (99% purity) is slowly added to 56 mL of fuming sulfuric acid
(containing 220.0% SOs3) in the reaction flask. The addition rate is controlled to maintain
the temperature at or below 63 °C.

o After the addition is complete, the reaction mixture is heated to and maintained at 65 + 2
°C for 2 hours.
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[e]

The reaction mixture is then carefully poured into 150 mL of water at 30 °C.

o

The mixture is heated to 97 + 1 °C to facilitate precipitation.

[¢]

After precipitation is complete, the mixture is gradually cooled to 30 °C.

[¢]

The solid product is collected by filtration and washed with cold water.

[e]

The product is then dried to yield 2-Aminophenol-4-sulfonic acid.

Visualizations
Synthesis Workflow of 2-Aminophenol-4-sulfonic acid

The following diagram illustrates the key steps in the synthesis of 2-Aminophenol-4-sulfonic
acid via the sulfonation of 2-aminophenol.

Filtration and Washing

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Aminophenol-4-sulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS 98-37-3 physical and chemical data]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1211229#cas-98-
37-3-physical-and-chemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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